Cas no 1353995-80-8 ([Cyclopropyl-((S)-1-methyl-pyrrolidin-3-yl)-amino]-acetic acid)

• Product Name: [Cyclopropyl-((S)-1-methyl-pyrrolidin-3-yl)-amino]-acetic acid
• CAS No: 1353995-80-8
• MF: C₁₀H₁₈N₂O₂
• MW: 198.262122631073
• CID: 2160601
• Update Time: 2025-06-28

[Cyclopropyl-((S)-1-methyl-pyrrolidin-3-yl)-amino]-acetic acid Chemical and Physical Properties

Names and Identifiers

• [Cyclopropyl-((s)-1-methyl-pyrrolidin-3-yl)-amino]-acetic acid
• (S)-2-(Cyclopropyl(1-methylpyrrolidin-3-yl)amino)acetic acid
• AM95327
• [Cyclopropyl-((S)-1-methylpyrrolidin-3-yl)amino]acetic acid
• [Cyclopropyl-((S)-1-methyl-pyrrolidin-3-yl)-amino]-acetic acid

• Inchi： 1S/C10H18N2O2/c1-11-5-4-9(6-11)12(7-10(13)14)8-2-3-8/h8-9H,2-7H2,1H3,(H,13,14)/t9-/m0/s1
• InChI Key： KLQOUAQSIFUAKE-VIFPVBQESA-N
• SMILES： OC(CN([C@@H]1CN(C)CC1)C1CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 228
• Topological Polar Surface Area: 43.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on [Cyclopropyl-((S)-1-methyl-pyrrolidin-3-yl)-amino]-acetic acid

[Cyclopropyl-((S)-1-methyl-pyrrolidin-3-yl)-amino]-acetic acid (CAS No. 1353995-80-8)

The compound [Cyclopropyl-((S)-1-methyl-pyrrolidin-3-yl)-amino]-acetic acid, identified by the CAS registry number 1353995-80-8, is a structurally complex organic molecule with significant potential in the field of medicinal chemistry. This compound is characterized by its unique combination of functional groups and stereochemistry, which contribute to its intriguing chemical properties and biological activity. Recent advancements in synthetic methodologies have enabled researchers to explore its synthesis, characterization, and application in drug discovery programs.

The molecular structure of [Cyclopropyl-((S)-1-methyl-pyrrolidin-3-yl)-amino]-acetic acid incorporates a cyclopropyl group, an (S)-configured pyrrolidine ring, and an amino-acetic acid moiety. These structural elements work synergistically to create a molecule with diverse interaction capabilities, making it a promising candidate for targeting various biological pathways. The stereochemistry at the pyrrolidine ring is particularly critical, as it influences the compound's pharmacokinetics and pharmacodynamics. Recent studies have highlighted the importance of stereochemistry in drug design, emphasizing the need for precise control during synthesis to optimize therapeutic outcomes.

One of the most notable aspects of this compound is its potential as a building block in the development of bioactive molecules. Researchers have employed advanced synthetic techniques, such as asymmetric catalysis and click chemistry, to construct this compound efficiently. These methods not only enhance the yield and purity of the product but also minimize environmental impact, aligning with the principles of green chemistry. The integration of these innovative approaches has significantly advanced our ability to synthesize complex molecules like [Cyclopropyl-((S)-1-methyl-pyrrolidin-3-yl)-amino]-acetic acid on a laboratory scale.

From a biological standpoint, [Cyclopropyl-((S)-1-methyl-pyrrolidin-3-yl)-amino]-acetic acid has demonstrated promising activity in preclinical models. Studies have shown that this compound exhibits selective binding to specific receptors, suggesting its potential as a modulator in various therapeutic areas. For instance, recent research has explored its role in neurodegenerative diseases, where it has shown potential in alleviating symptoms associated with oxidative stress and inflammation. Additionally, its ability to cross the blood-brain barrier makes it an attractive candidate for central nervous system disorders.

The application of computational chemistry tools has further enhanced our understanding of this compound's behavior at the molecular level. Advanced molecular modeling techniques have provided insights into its binding affinity, selectivity, and pharmacokinetic profile. These computational studies complement experimental findings, enabling researchers to refine the compound's structure for improved efficacy and reduced toxicity.

In conclusion, [Cyclopropyl-((S)-1-methyl-pyrrolidin-3-yl)-amino]-acetic acid (CAS No. 1353995-80-) represents a cutting-edge molecule with immense potential in drug discovery and development. Its unique structure, coupled with recent advancements in synthetic and computational methodologies, positions it as a valuable asset in addressing unmet medical needs. As research continues to unfold, this compound is expected to play a pivotal role in advancing therapeutic interventions across various disease states.